BENGHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to the Physical
Properties of Ethylene Glycol-d4

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Ethylene glycol-d4

Cat. No.: B119926

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key physical properties of
Ethylene glycol-d4 (1,1,2,2-tetradeuterioethane-1,2-diol). The information is presented in a
clear and concise format, with quantitative data summarized in tables for easy reference and
comparison. Detailed experimental methodologies for the determination of these properties are
also provided, alongside a logical relationship diagram to illustrate the interplay between these
physical characteristics.

Core Physical Properties

Ethylene glycol-d4, a deuterated isotopologue of ethylene glycol, is a valuable solvent and
starting material in various scientific applications, including nuclear magnetic resonance (NMR)
spectroscopy and the synthesis of deuterated molecules. Its physical properties are crucial for
its proper handling, application, and for the interpretation of experimental results.

Quantitative Data Summary

The fundamental physical properties of Ethylene glycol-d4 are summarized in the table below.
These values have been compiled from various chemical suppliers and databases.
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Property Value Units Conditions
Molecular Weight 66.09[1][2][31[4] g/mol
Density 1.184[1] g/mL at 25 °C
Boiling Point 196-198[1][5] °C
Melting Point -13[1][5] °C
Refractive Index 1.428[1][2] n20/D at 20 °C
Form Liquid[1][2] at STP
Isotopic Purity 98[1][2][3] atom % D
Assay 99[1] % (CP)
Linear Formula HOCD:CD:0H 2]

[3]
CAS Number 2219-51-4[1][2][3][4]

Experimental Protocols

The determination of the physical properties of a liquid compound like Ethylene glycol-d4

involves standardized experimental procedures. Below are detailed methodologies for the key

experiments.

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. For small sample volumes, the micro-reflux method is commonly employed.[5]

Methodology:

o Sample Preparation: A small volume (approximately 0.5-1.0 mL) of Ethylene glycol-d4 is

placed in a small test tube.

o Apparatus Setup: A thermometer is positioned in the test tube with the bulb approximately 1

cm above the liquid surface. The test tube is then placed in a heating block or an oil bath.
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e Heating: The sample is heated gently.

o Observation: The temperature is recorded when the liquid begins to boil and a ring of
condensing vapor is observed on the inner wall of the test tube, with the vapor temperature
stabilizing. This stable temperature is the boiling point.[5]

Determination of Melting Point

The melting point is the temperature at which a substance changes from a solid to a liquid
state. For substances that are liquid at room temperature, a cooling method is used to
determine the freezing point, which is equivalent to the melting point.

Methodology:

Sample Preparation: A sample of Ethylene glycol-d4 is placed in a small, thin-walled test
tube.

o Apparatus Setup: A thermometer is immersed in the sample. The test tube is placed in a
cooling bath (e.g., a mixture of ice and salt or a cryostat).

e Cooling: The sample is cooled slowly while being gently stirred.

o Observation: The temperature is recorded at regular intervals. The temperature at which the
first crystals appear and the temperature at which the entire sample solidifies are noted. The
melting point is the temperature at which the solid and liquid phases are in equilibrium, often
observed as a plateau in the cooling curve.

Determination of Density

Density is the mass per unit volume of a substance. It is typically determined using a
pycnhometer or a graduated cylinder and a balance.

Methodology (using a graduated cylinder):

o Mass Measurement of Empty Cylinder: A clean, dry graduated cylinder is weighed on an
analytical balance.
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e Volume Measurement: A known volume of Ethylene glycol-d4 is added to the graduated
cylinder. The volume is read from the bottom of the meniscus.

Mass Measurement of Cylinder with Liquid: The graduated cylinder containing the liquid is
reweighed.

Calculation: The mass of the liquid is determined by subtracting the mass of the empty
cylinder from the mass of the cylinder with the liquid. The density is then calculated by
dividing the mass of the liquid by its volume.[6][7][8] The measurement should be performed
at a constant, recorded temperature.[6]

Determination of Refractive Index

The refractive index is a dimensionless number that describes how light propagates through a

substance. It is commonly measured using a refractometer.

Methodology:

o Calibration: The refractometer is calibrated using a standard liquid with a known refractive

index.

Sample Application: A few drops of Ethylene glycol-d4 are placed on the prism of the
refractometer.

Measurement: The prism is closed, and the light source is activated. The user looks through
the eyepiece and adjusts the controls until the dividing line between the light and dark fields
is sharp and centered in the crosshairs.

Reading: The refractive index is read directly from the instrument's scale. The temperature at
which the measurement is taken is crucial and should be recorded.

Logical Relationships of Physical Properties

The physical properties of a substance are interconnected. For instance, temperature

influences density, and intermolecular forces affect both boiling and melting points. The

following diagram illustrates the logical flow and relationship between these fundamental

properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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